Cas no 425391-02-2 (4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione)

• Product Name: 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione
• CAS No: 425391-02-2
• MF: C₁₀H₆F₃NO₄
• MW: 261.154153347015
• CID: 4651263
• PubChem ID: 11065204
• Update Time: 2025-06-22

4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-1-(4-nitrophenyl)-1,3-butanedione
• 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione

• Inchi： 1S/C10H6F3NO4/c11-10(12,13)9(16)5-8(15)6-1-3-7(4-2-6)14(17)18/h1-5,16H
• InChI Key： WRARGKXNXDIYCL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C([N+]([O-])=O)C=C1)(=O)C=C(O)C(F)(F)F

Additional information on 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione

Recent Advances in the Study of 4,4,4-Trifluoro-1-(4-nitrophenyl)butane-1,3-dione (CAS: 425391-02-2) in Chemical Biology and Pharmaceutical Research

The compound 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione (CAS: 425391-02-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This β-diketone derivative, characterized by its trifluoromethyl and nitro-substituted phenyl groups, exhibits remarkable chemical reactivity and biological activity, making it a promising candidate for drug development and biochemical studies.

Recent studies have focused on the synthesis and optimization of 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione, with particular emphasis on its role as a versatile intermediate in the preparation of heterocyclic compounds. Researchers have demonstrated its utility in the synthesis of fluorinated pyrazoles and isoxazoles, which are key scaffolds in medicinal chemistry. The presence of the trifluoromethyl group enhances the metabolic stability and bioavailability of these derivatives, while the nitro group provides a handle for further functionalization.

In the realm of biological activity, 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione has shown promising results as an inhibitor of various enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The compound's ability to chelate metal ions in the active site of these enzymes was identified as a key mechanism of action, supported by X-ray crystallographic data.

Further investigations have explored the photophysical properties of this compound, revealing its potential applications in fluorescence-based sensing and imaging. The strong electron-withdrawing nature of the nitro and trifluoromethyl groups results in significant intramolecular charge transfer, making it a valuable fluorophore for designing molecular probes. Researchers have successfully incorporated this scaffold into sensors for detecting biologically relevant metal ions and small molecules.

From a pharmaceutical perspective, structure-activity relationship (SAR) studies have been conducted to optimize the biological profile of derivatives based on the 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione core. Modifications at the phenyl ring and the diketone moiety have yielded compounds with improved selectivity and reduced off-target effects. These efforts have led to the identification of lead compounds for further preclinical evaluation in inflammation and oncology indications.

The compound has also found applications in materials science, particularly in the development of advanced organic electronic materials. Its ability to form stable complexes with various metals has been exploited in the creation of novel coordination polymers with interesting magnetic and optical properties. These materials show potential for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In conclusion, 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione (CAS: 425391-02-2) represents a multifaceted compound with diverse applications spanning medicinal chemistry, chemical biology, and materials science. Ongoing research continues to uncover new dimensions of its utility, positioning it as a valuable tool for both academic and industrial research. Future directions may include the development of more efficient synthetic routes, exploration of additional biological targets, and optimization of its physical properties for specialized applications.